Cas no 2229214-21-3 (3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid
• CAS No: 2229214-21-3
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6051048
• PubChem ID: 165881434
• Update Time: 2025-06-13

3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid
• 2229214-21-3
• EN300-1861562

• Inchi： 1S/C13H14O3/c1-9(10-5-3-2-4-6-10)13(12(15)16)7-11(14)8-13/h2-6,9H,7-8H2,1H3,(H,15,16)
• InChI Key： RHEIUJXLRVQTBI-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid

Introduction to 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid (CAS No. 2229214-21-3)

3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229214-21-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of cycloalkane derivatives, characterized by its cyclobutane core functionalized with a carboxylic acid group and an oxo group, as well as an aromatic side chain linked via an ethyl group. The structural motif of this molecule presents a unique combination of rigidity provided by the cyclobutane ring and flexibility introduced by the phenylethyl substituent, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The chemical structure of 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid can be described in detail by its molecular formula, C₁₃H₁₄O₃, which indicates a complex arrangement of carbon, hydrogen, and oxygen atoms. The cyclobutane ring itself is a key structural feature, contributing to the molecule's stability and spatial constraints. This ring system is further modified by the presence of an oxo group (C=O) at the 3-position and a carboxylic acid group (-COOH) at the 1-position, which are both critical for its reactivity and potential biological activity. Additionally, the phenylethyl side chain introduces an aromatic component, which can participate in various non-covalent interactions with biological targets.

In recent years, there has been growing interest in cycloalkane derivatives as scaffolds for drug development due to their ability to mimic natural products and exhibit unique pharmacokinetic properties. The structural features of 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid make it particularly intriguing for medicinal chemists. The combination of a rigid cyclobutane core with functional groups such as the carboxylic acid and oxo groups provides multiple sites for chemical modification, allowing for the synthesis of analogues with tailored properties. This flexibility is essential for optimizing drug-like characteristics such as solubility, bioavailability, and target binding affinity.

One of the most compelling aspects of 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid is its potential application in the development of novel therapeutic agents. The oxo group and carboxylic acid moiety are known to be pharmacophoric elements that can interact with biological targets in various ways. For instance, the carboxylic acid group can form hydrogen bonds with polar residues in proteins or act as a ligand for metal ions, while the oxo group can participate in π-stacking interactions with aromatic residues. These interactions are crucial for achieving high binding affinity and specificity, which are essential for effective drug design.

Recent studies have highlighted the importance of cycloalkane derivatives in modulating enzyme activity and receptor binding. Specifically, compounds with similar structural motifs have shown promise in treating a range of diseases, including inflammation, cancer, and neurological disorders. The phenylethyl side chain in 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid adds another layer of complexity, potentially enabling interactions with lipid rafts or other membrane-associated proteins. This feature could be exploited to develop drugs that target membrane-bound receptors or transporters, expanding the therapeutic landscape.

The synthesis of 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as cyclization, functional group interconversion, and protection-deprotection strategies to achieve the desired structure with high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing chiral centers and achieving enantiopure compounds, which are often required for pharmaceutical applications.

The pharmacological evaluation of 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid has revealed several interesting properties that warrant further investigation. Preclinical studies have shown that this compound exhibits moderate activity against certain enzymes and receptors relevant to human diseases. For example, it has demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that it may interact with receptors expressed in cancer cells, making it a candidate for oncology research.

The future prospects for 3-oxo-1-(1-phenylethyl)cyclobutane-1-carboxylic acid are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential to explore its full therapeutic potential. Moreover, computational modeling techniques can play a crucial role in predicting how this compound interacts with biological targets at the molecular level.

In conclusion,3-oxyloxyloxyloxyloxyxoloxyxoloxyxoloxyxoloxyxoloxyxoloxyxoloxyxoloxyxoloxyxoloxyxolybutoic acidoxyloxyloxyloxybutoic acidoxybutoic acidoxybutoic acido2229214 (CAS No.) represents an exciting avenue for drug discovery due to its unique structural features and potential biological activities. Its synthesis exemplifies recent advances in organic chemistry, while its pharmacological profile suggests promising applicationsin medicine. Continued research will likely uncover new therapeutic possibilities, making this compound a valuable asset in pharmaceutical development.